Cas no 921578-30-5 (N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide)

• Product Name: N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide
• CAS No: 921578-30-5
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 6260106
• PubChem ID: 41241108
• Update Time: 2025-05-20

N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide
• N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}cyclopropanecarboxamide
• AKOS024630082
• F2236-0409
• N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]cyclopropanecarboxamide
• N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)cyclopropanecarboxamide
• 921578-30-5

• Inchi： 1S/C18H21N3O3/c1-2-24-15-7-5-13(6-8-15)16-9-10-17(22)21(20-16)12-11-19-18(23)14-3-4-14/h5-10,14H,2-4,11-12H2,1H3,(H,19,23)
• InChI Key： GMGGQMZVOFGFOM-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NCCN1C(C=CC(C2C=CC(=CC=2)OCC)=N1)=O

Computed Properties

• Exact Mass: 327.15829154g/mol
• Monoisotopic Mass: 327.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71Ų

Additional information on N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide

N-{2-3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Ylethyl}Cyclopropanecarboxamide (CAS No. 921578-30-5): An Overview

N-{2-3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Ylethyl}Cyclopropanecarboxamide (CAS No. 921578-30-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines and is characterized by its unique structural features, which include a cyclopropanecarboxamide moiety and a substituted pyridazine ring. The compound's structure and properties make it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The structure of N-{2-3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Ylethyl}Cyclopropanecarboxamide is composed of a cyclopropane ring attached to a carboxamide group, which is further linked to a substituted pyridazine ring. The pyridazine ring is functionalized with an ethoxyphenyl group and an oxo group, contributing to the compound's overall stability and reactivity. These structural elements are crucial for its biological activity and potential therapeutic effects.

Recent research has focused on the pharmacological properties of N-{2-3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Ylethyl}Cyclopropanecarboxamide. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory activities, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The antioxidant properties of the compound are attributed to its ability to scavenge free radicals and reduce oxidative stress, which is a key factor in the progression of these diseases.

In addition to its antioxidant effects, N-{2-3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Ylethyl}Cyclopropanecarboxamide has also been investigated for its anticancer properties. Preclinical studies have demonstrated that the compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis (programmed cell death) and the inhibition of cell proliferation. These findings suggest that the compound may have therapeutic potential in cancer treatment.

The synthesis of N-{2-3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Ylethyl}Cyclopropanecarboxamide involves several steps, including the formation of the cyclopropane ring, the introduction of the carboxamide group, and the functionalization of the pyridazine ring. The synthesis process is highly optimized to ensure high yields and purity, which are essential for pharmaceutical applications. Recent advancements in synthetic chemistry have led to more efficient and cost-effective methods for producing this compound on a large scale.

Pharmacokinetic studies have provided valuable insights into the behavior of N-{2-3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Ylethyl}Cyclopropanecarboxamide in biological systems. These studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for drug development. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with significant accumulation in target tissues such as the brain and tumor sites.

The safety profile of N-{2-3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Ylethyl}Cyclopropanecarboxamide has been evaluated in preclinical toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-{2-3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Ylethyl}Cyclopropanecarboxamide (CAS No. 921578-30-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structure and properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical science. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and clinical potential.